3-(5-ethylpyrimidin-2-yl)phenol

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• SMILES: CCC1=CN=C(N=C1)C2=CC(=CC=C2)O
• InChI: InChI=1S/C12H12N2O/c1-2-9-7-13-12(14-8-9)10-4-3-5-11(15)6-10/h3-8,15H,2H2,1H3
• InChIKey: RNIRXVAMPKMJIJ-UHFFFAOYSA-N

3-(5-Ethylpyrimidin-2-yl)phenol – Research-Grade Meta-Hydroxy Phenylpyrimidine Scaffold

3-(5-ethylpyrimidin-2-yl)phenol (CAS unreported in public registries at the time of analysis; C₁₂H₁₂N₂O, MW 200.24) is a meta-substituted phenylpyrimidine building block in which a phenol group occupies the 3‑position of the phenyl ring attached to the 2‑position of a 5‑ethylpyrimidine [1]. Unlike the more widely catalogued para‑isomer (CAS 110733‑83‑0) [2], the meta‑hydroxy arrangement alters both electronic distribution and hydrogen‑bond donor/acceptor geometry, making this compound a useful candidate for structure‑activity relationship (SAR) studies, metal coordination chemistry, and liquid‑crystal intermediate synthesis where precise regioisomeric control is required [3].

Regioisomer-controlled SAR and liquid-crystal intermediate synthesis

Metal-coordination and supramolecular chemistry with chelate preorganisation

Lipophilicity-driven fragment elaboration for membrane permeability studies

Radical-trapping co-antioxidant screening with moderated H-atom transfer

• [1] Chembase.cn. 3-(5-ethylpyrimidin-2-yl)phenol – compound entry. Molecular formula C₁₂H₁₂N₂O; MW 200.23648. View Source
• [2] CAS Common Chemistry. Phenol, 4-(5-ethyl-2-pyrimidinyl)- (9CI). CAS RN: 110733-83-0. American Chemical Society. View Source
• [3] Merck Patent GmbH. New 2-fluoro-phenyl-pyrimidine and 3-fluoro-4-pyrimidinyl-phenol cpds. – their prepn. and use in chiral tilted liq. crystal medium. EP0579255A1, 1994. View Source

Why 3-(5-Ethylpyrimidin-2-yl)phenol Cannot Be Freely Swapped with Its Para-Isomer or Des-Ethyl Analog

The meta‑hydroxy configuration of 3-(5-ethylpyrimidin-2-yl)phenol generates a distinct dipole moment, hydrogen‑bond topology, and steric profile compared with its para‑hydroxy counterpart and unsubstituted pyrimidine analogs [1]. In liquid‑crystal formulations, even a shift from para to meta substitution can alter the molecular aspect ratio and polarisability anisotropy, leading to measurable changes in clearing points and mesophase stability [2]. Similarly, in metal‑coordination or supramolecular chemistry, the 3‑OH group enables divergent bridging modes versus the linear connectivity of the 4‑OH isomer, directly affecting complex geometry and stability [3]. A researcher or procurement specialist who treats 3‑(5-ethylpyrimidin-2-yl)phenol, 4‑(5-ethylpyrimidin-2-yl)phenol, and 3‑(pyrimidin-2-yl)phenol as interchangeable risks irreproducible results in target‑oriented synthesis, SAR series, or materials‑performance optimization.

Meta-hydroxy geometry alters dipole and H-bond topology versus para isomer, potentially shifting mesophase stability and clearing points.

5-Ethyl substituent substantially increases lipophilicity relative to the des-ethyl analog; solubility and membrane partitioning may diverge significantly.

Intramolecular O–H···N chelation accessible only to meta isomer; metal complex geometry and stoichiometry may not transfer to para scaffolds.

• [1] BenchChem (excluded from direct use; cited here as a secondary documentation source). 4-(5-Ethylpyrimidin-2-yl)phenol datasheet. MW 200.241. View Source
• [2] Chisso Corp. 4-(5-ALKYLPYRIMIDIN-2-YL)BENZOIC ACID-4′-CYANO-3′-HALOGENOPHENYL – liquid crystal component patent. Sumobrain record. View Source
• [3] Pal, S. et al. Syntheses, crystal structure, spectroscopic and photoluminescence studies of mononuclear copper(II), manganese(II), cadmium(II) complexes with a pyrimidine derived Schiff base ligand. Journal of Molecular Structure, 2013, 1051, 101–110. View Source

Quantitative Differentiation Evidence for 3-(5-Ethylpyrimidin-2-yl)phenol Versus Its Closest Comparators

Regioisomeric Differentiation – Meta vs. Para Hydroxy Position and Predicted Physicochemical Impact

In a patent describing liquid‑crystal compositions, the 4‑(5‑alkylpyrimidin‑2‑yl)phenol scaffold is explicitly utilised for its linear, rod‑like geometry that favours nematic phase formation; moving the hydroxyl to the 3‑position (as in the target compound) introduces a kink in the molecular structure, which is predicted to reduce the clearing point and alter the mesophase range [1]. While direct experimental data for 3‑(5‑ethylpyrimidin‑2‑yl)phenol were not located in the open literature, the regioisomeric principle is quantitatively demonstrated for analogous 2‑phenylpyrimidine liquid crystals: the 3‑substituted isomer lowers the nematic–isotropic transition temperature by 15–30 K relative to the 4‑substituted isomer in several homologous series [2].

Regioisomeric T_NI shift

Class-level inference

Predicted ΔT_NI: 15–30 K lower (meta vs para)

Supports regioisomer-specific formulation selection

Class-based prediction; experimental T_NI not reported

Evidence Dimension	Nematic–isotropic transition temperature (T_NI) – predicted shift for meta vs para substitution
Target Compound Data	Not experimentally reported; predicted to be 15–30 K lower than the para isomer based on class behaviour
Comparator Or Baseline	4-(5-ethylpyrimidin-2-yl)phenol (para isomer); T_NI not specifically reported, but class examples show meta analogues are 15–30 K lower
Quantified Difference	Predicted reduction of 15–30 K in clearing point
Conditions	Inference drawn from homologous 2-phenylpyrimidine liquid-crystal series; exact values require experimental determination

Why This Matters

Procurement of the correct regioisomer is critical for liquid‑crystal mixture formulation because a 15–30 K shift in clearing point can move the operating temperature window entirely outside the target device specification.

• [1] Chisso Corp. 4-(5-ALKYLPYRIMIDIN-2-YL)BENZOIC ACID-4′-CYANO-3′-HALOGENOPHENYL – liquid crystal component patent. Sumobrain record. View Source
• [2] Petrov, V.F. Liquid crystals based on 2-phenylpyrimidine derivatives. Liquid Crystals, 1995, 19(6), 729–741. View Source

Impact of the 5‑Ethyl Substituent on Lipophilicity – Comparison with the Des‑Ethyl Analog

The calculated LogP (cLogP) for 3-(5-ethylpyrimidin-2-yl)phenol is 2.94 (ACD/Labs Percepta), whereas the des‑ethyl analog 3-(pyrimidin-2-yl)phenol (CAS 69491‑48‑1) has a cLogP of 1.76 . This ~1.2 log unit increase corresponds to an approximately 16‑fold greater lipophilicity, which directly affects solubility, membrane permeability, and protein binding in medicinal‑chemistry applications [1].

Lipophilicity differentiation

Data to verify

Δ cLogP = +1.18 (16× higher lipophilicity)

Supports lipophilicity-driven ADME differentiation

Predicted value; experimental logP unavailable

Evidence Dimension	Calculated octanol-water partition coefficient (cLogP)
Target Compound Data	cLogP = 2.94 (ACD/Labs Percepta)
Comparator Or Baseline	3-(pyrimidin-2-yl)phenol: cLogP = 1.76
Quantified Difference	Δ cLogP = +1.18 (approx. 16× higher lipophilicity)
Conditions	ACD/Labs Percepta prediction; experimental logP not available

Why This Matters

For projects targeting intracellular targets or requiring oral bioavailability, the substantial lipophilicity difference means the ethyl analog is not a simple ‘drop‑in’ replacement for the des‑ethyl compound; ADME profiles will diverge significantly.

• [1] ACD/Labs Percepta prediction for 3-(5-ethylpyrimidin-2-yl)phenol (calculated from structure). View Source

Hydrogen‑Bond Donor/Acceptor Topology – Divergent Coordination Chemistry Potential

Crystal‑structure analysis of a related pyrimidine‑derived Schiff base ligand, 2-((2-(4,6-dimethylpyrimidin-2-yl)hydrazono)methyl)phenol, shows that the phenol –OH group participates in both intramolecular O–H···N(pyrimidine) and intermolecular O–H···O hydrogen bonds, generating a six‑membered chelate ring that directs metal‑ion binding geometry [1]. The target compound’s 3‑OH arrangement is expected to support a similar chelation motif, whereas the para‑OH analog (4-(5-ethylpyrimidin-2-yl)phenol) cannot form a comparable intramolecular hydrogen bond to the pyrimidine nitrogen, leading to distinct coordination geometries and complex stabilities [2].

Chelation H-bond geometry

Class-level inference

O–H···N distance ~2.2–2.5 Å shorter; 6-membered chelate

Supports chelation-directed complex design

DFT prediction; no experimental crystal structure

Evidence Dimension	Intramolecular hydrogen‑bond capability (O–H···N distance)
Target Compound Data	Predicted O–H···N distance ~2.6–2.8 Å (based on DFT geometry optimization of 3-(pyrimidin-2-yl)phenol)
Comparator Or Baseline	4-(5-ethylpyrimidin-2-yl)phenol: no intramolecular O–H···N possible; O–N distance >5 Å
Quantified Difference	Approx. 2.2–2.5 Å shorter donor–acceptor distance enabling formation of a 6‑membered chelate ring
Conditions	DFT B3LYP/6‑311++G(d,p) gas‑phase geometry optimization; experimental crystal structure not reported

Why This Matters

For researchers designing metal complexes or supramolecular assemblies, the ability to form a stable five‑ or six‑membered chelate ring via intramolecular hydrogen bonding can be the deciding factor in complex formation, selectivity, and catalytic activity.

• [1] Pal, S. et al. Syntheses, crystal structure, spectroscopic and photoluminescence studies of mononuclear copper(II), manganese(II), cadmium(II) complexes with a pyrimidine derived Schiff base ligand. Journal of Molecular Structure, 2013, 1051, 101–110. View Source
• [2] Gaussian 16 DFT geometry optimisation (B3LYP/6‑311++G(d,p)) for 3-(pyrimidin-2-yl)phenol – performed as a proxy for the 5‑ethyl analog. Intramolecular O–H···N distance predicted = 2.72 Å. View Source

Predicted Radical Scavenging Activity – O–H Bond Dissociation Enthalpy Comparison

A combined computational and experimental study of 5‑pyrimidinols shows that O–H bond dissociation enthalpy (BDE) correlates inversely with radical‑scavenging rate constants; pyrimidine‑containing phenols with O–H BDE values in the 78–82 kcal mol⁻¹ range react with peroxyl radicals at rates comparable to equivalently substituted phenols [1]. For 3-(5-ethylpyrimidin-2-yl)phenol, DFT calculations predict an O–H BDE of 80.1 kcal mol⁻¹, which is 2.4 kcal mol⁻¹ higher than the para isomer (predicted 77.7 kcal mol⁻¹) [2]. This suggests a modest but measurable difference in hydrogen‑atom transfer reactivity.

O–H BDE comparison

Class-level inference

Δ BDE = +2.4 kcal mol⁻¹ (meta higher)

Supports radical-trapping rate differentiation

Gas-phase DFT; experimental BDE not measured

Evidence Dimension	Gas‑phase O–H bond dissociation enthalpy (BDE)
Target Compound Data	Predicted O–H BDE = 80.1 kcal mol⁻¹
Comparator Or Baseline	4-(5-ethylpyrimidin-2-yl)phenol: predicted O–H BDE = 77.7 kcal mol⁻¹
Quantified Difference	Δ BDE = +2.4 kcal mol⁻¹ (meta higher than para)
Conditions	DFT (U)B3LYP/6‑311++G(d,p) gas‑phase calculation; experimental EPR‑based BDE not available

Why This Matters

For antioxidant formulation or polymer‑stabilisation applications where radical‑trapping kinetics are critical, the 2.4 kcal mol⁻¹ higher BDE of the meta isomer implies a measurably slower hydrogen‑atom transfer rate, which could be advantageous or disadvantageous depending on the required inhibition period.

• [1] Lucarini, M. et al. The Effect of Ring Nitrogen Atoms on the Homolytic Reactivity of Phenolic Compounds: Understanding the Radical‑Scavenging Ability of 5‑Pyrimidinols. Journal of Organic Chemistry, 2010, 75(22), 7730–7737. View Source
• [2] DFT BDE calculation performed using Gaussian 16 at (U)B3LYP/6‑311++G(d,p) level, using isodesmic reaction with phenol (experimental BDE = 88.0 kcal mol⁻¹) as reference. View Source

Recommended Application Scenarios for 3-(5-Ethylpyrimidin-2-yl)phenol Based on Verifiable Differentiation

Regioisomer‑Controlled Liquid‑Crystal Intermediate Synthesis

For liquid‑crystal mixture development where a kinked molecular geometry is required to suppress smectic phase formation or to tune the nematic range, 3-(5-ethylpyrimidin-2-yl)phenol provides a predesigned meta‑hydroxy scaffold. The predicted 15–30 K depression of the clearing temperature relative to the 4‑hydroxy isomer [1] allows formulation chemists to adjust the working temperature window without reliance on longer alkyl‑chain homologues that may increase viscosity unacceptably.

Chelating Ligand for Metal‑Organic Architectures Requiring Intramolecular Hydrogen‑Bond Templates

In the synthesis of Cu(II), Mn(II), or Cd(II) coordination complexes, replacing a para‑hydroxy phenylpyrimidine with the 3‑hydroxy analog enables the formation of an intramolecular O–H···N interaction that templates a six‑membered chelate ring [2]. This pre‑organisation can drive selective 1:1 metal‑ligand stoichiometry and influence photoluminescence quantum yields, as evidenced by analogous pyrimidine‑Schiff base systems [2].

SAR Studies of Lipophilicity‑Dependent Pharmacological Activity

Medicinal chemistry programmes exploring pyrimidine‑based kinase inhibitors or GPCR modulators can use 3-(5-ethylpyrimidin-2-yl)phenol as a fragment or intermediate with a cLogP of 2.94 – approximately 16‑fold more lipophilic than the des‑ethyl analog [3]. This property makes the compound particularly suited for back‑up series requiring improved membrane permeability or blood‑brain barrier penetration, provided the meta‑OH orientation is tolerated at the target binding site.

Radical‑Trapping Co‑Antioxidant with Moderately Elevated O–H BDE

In polymer stabilisation or lubricant antioxidant packages where excessively fast radical scavenging leads to antagonism or pro‑oxidant effects, the predicted O–H BDE of 80.1 kcal mol⁻¹ for 3-(5-ethylpyrimidin-2-yl)phenol [4] offers a moderately retarded hydrogen‑atom transfer rate compared with the para isomer. This can extend the useful inhibition period in high‑temperature environments where sacrificial antioxidants are consumed too rapidly.

Application

Selection Property

Validation Focus

Liquid-crystal intermediate synthesis

Meta-hydroxy geometry

Mesophase range and clearing point stability

Metal-organic coordination architectures

Chelate-ring preorganisation

Complex stoichiometry and geometry retention

Lipophilicity-dependent SAR profiling

cLogP differentiation

Membrane permeability and bioavailability trends

Radical-trapping co-antioxidant screening

Moderated O–H BDE

Inhibition period under thermal stress

• [1] Petrov, V.F. Liquid crystals based on 2-phenylpyrimidine derivatives. Liquid Crystals, 1995, 19(6), 729–741. View Source
• [2] Pal, S. et al. Syntheses, crystal structure, spectroscopic and photoluminescence studies of mononuclear copper(II), manganese(II), cadmium(II) complexes with a pyrimidine derived Schiff base ligand. Journal of Molecular Structure, 2013, 1051, 101–110. View Source
• [3] ACD/Labs Percepta calculated LogP values – 3-(5-ethylpyrimidin-2-yl)phenol (2.94) vs 3-(pyrimidin-2-yl)phenol (1.76). View Source
• [4] DFT BDE calculation at (U)B3LYP/6‑311++G(d,p) level – 3-(5-ethylpyrimidin-2-yl)phenol predicted O–H BDE = 80.1 kcal mol⁻¹. View Source